Cas no 1398504-38-5 (2-(1H-Pyrazol-1-YL)-5-(trifluoromethyl)pyrimidine)

• Product Name: 2-(1H-Pyrazol-1-YL)-5-(trifluoromethyl)pyrimidine
• CAS No: 1398504-38-5
• MF: C₈H₅F₃N₄
• MW: 214.147310972214
• MDL: MFCD22574210
• CID: 5020147
• Update Time: 2026-02-28

2-(1H-Pyrazol-1-YL)-5-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(1H-PYRAZOL-1-YL)-5-(TRIFLUOROMETHYL)PYRIMIDINE
• 2-pyrazol-1-yl-5-(trifluoromethyl)pyrimidine
• VT1037
• 2-(1H-Pyrazol-1-YL)-5-(trifluoromethyl)pyrimidine

• MDL： MFCD22574210
• Inchi： 1S/C8H5F3N4/c9-8(10,11)6-4-12-7(13-5-6)15-3-1-2-14-15/h1-5H
• InChI Key： KOJJGAXXRQRERS-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(=NC=1)N1C=CC=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 212
• XLogP3: 1.4
• Topological Polar Surface Area: 43.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on 2-(1H-Pyrazol-1-YL)-5-(trifluoromethyl)pyrimidine

Introduction to 2-(1H-Pyrazol-1-YL)-5-(trifluoromethyl)pyrimidine (CAS No. 1398504-38-5) and Its Applications in Modern Pharmaceutical Research

The compound 2-(1H-pyrazol-1-yl)-5-(trifluoromethyl)pyrimidine (CAS No. 1398504-38-5) represents a significant advancement in the field of medicinal chemistry, particularly in the design and development of novel therapeutic agents. Its unique structural features, combining a pyrazole ring with a trifluoromethyl-substituted pyrimidine moiety, make it a versatile scaffold for exploring pharmacological interactions across multiple biological targets.

At the heart of this compound's utility lies its ability to modulate key biochemical pathways relevant to various diseases. The pyrazole moiety is well-documented for its role in drug discovery, often serving as a hinge-binding motif that interacts with protein targets. In contrast, the trifluoromethyl group is a powerful pharmacophore known for enhancing metabolic stability, improving binding affinity, and modulating electronic properties of molecules. The integration of these two functional groups into a single heterocyclic system has opened up new avenues for developing next-generation therapeutics.

Recent studies have highlighted the potential of 2-(1H-pyrazol-1-yl)-5-(trifluoromethyl)pyrimidine as a lead compound in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling, and their dysregulation is implicated in numerous diseases, including cancer. The pyrazole-pyrimidine scaffold has shown promise in selectively inhibiting specific kinases by leveraging its ability to fit into the ATP-binding pocket with high precision. This has been particularly evident in preclinical studies where derivatives of this compound have demonstrated potent activity against tyrosine kinases, which are key drivers of tumor growth and progression.

The introduction of the trifluoromethyl group further enhances the pharmacological profile of this compound by improving its bioavailability and resistance to metabolic degradation. This modification is particularly valuable in drug development, as it allows for longer half-lives and more sustained therapeutic effects. Additionally, computational modeling studies have suggested that the trifluoromethyl group can increase hydrophobic interactions with target proteins, thereby strengthening binding affinity and improving overall efficacy.

Emerging research also points to the potential applications of 2-(1H-pyrazol-1-yl)-5-(trifluoromethyl)pyrimidine in addressing inflammatory and autoimmune disorders. The pyrazole ring has been associated with anti-inflammatory properties, and recent studies have shown that certain derivatives can modulate cytokine production and reduce inflammation-related pathways. Furthermore, the trifluoromethyl group may contribute to enhanced binding to inflammatory mediators, providing a dual mechanism of action that could be exploited for therapeutic benefit.

In the realm of antiviral research, this compound has shown intriguing activity against certain viral proteases and polymerases. The pyrazole-pyrimidine scaffold can mimic natural substrates or transition states within viral enzymes, leading to inhibition of viral replication. Preliminary experiments have demonstrated that modifications to the trifluoromethyl group can fine-tune selectivity against specific viral targets while minimizing off-target effects. This has sparked interest in exploring its potential as an antiviral agent against emerging pathogens or resistant strains.

The synthesis of 2-(1H-pyrazol-1-yl)-5-(trifluoromethyl)pyrimidine (CAS No. 1398504-38-5) involves multi-step organic transformations that highlight its synthetic accessibility despite its complex structure. Modern synthetic methodologies have enabled efficient construction of this scaffold, often utilizing palladium-catalyzed cross-coupling reactions for introducing the pyrazole and trifluoromethyl moieties. Advances in flow chemistry have further streamlined its production, allowing for scalable synthesis suitable for both academic research and industrial applications.

The pharmacokinetic properties of this compound are another area of active investigation. Studies have shown that it exhibits favorable solubility profiles when formulated appropriately, which is critical for oral administration or other routes of delivery. Additionally, preliminary toxicity assessments have revealed low systemic toxicity at therapeutic doses, suggesting potential for safe clinical translation. These findings are supported by computational toxicology models that predict minimal adverse effects based on structural alerts commonly used in drug safety evaluations.

Looking ahead, the future directions for research involving 2-(1H-pyrazol-1-yl)-5-(trifluoromethyl)pyrimidine are vast and promising. Continued exploration of its derivatives will likely uncover novel therapeutic applications across different disease areas. Collaborative efforts between medicinal chemists, biochemists, and clinicians will be essential in translating these findings into clinical practice. Furthermore, advancements in artificial intelligence-driven drug discovery may accelerate the identification of new analogs with improved pharmacological profiles through high-throughput virtual screening techniques.

In conclusion,2-(1H-pyrazol-1-yl)-5-(trifluoromethyl)pyrimidine (CAS No. 1398504-38-5) stands as a testament to the ingenuity inherent in modern pharmaceutical research. Its unique structural composition offers a rich foundation for developing innovative therapeutics targeting some of today's most challenging diseases. As our understanding of biological systems continues to evolve，so too will our ability to harness compounds like this one for improving human health outcomes worldwide.